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Compound of Interest

Compound Name: 3-Fluorophenethylamine

Cat. No.: B1297878 Get Quote

This guide provides researchers, scientists, and drug development professionals with essential

information for the proper storage, handling, and troubleshooting of 3-Fluorophenethylamine
(3-FPEA) to ensure experimental integrity and safety.

Frequently Asked Questions (FAQs)
Q1: What are the ideal storage conditions for 3-Fluorophenethylamine (3-FPEA)?

A1: For long-term stability, 3-FPEA should be stored in a tightly sealed container in a cool, dry,

and well-ventilated place.[1][2] To prevent degradation from atmospheric components, storing

under an inert atmosphere, such as argon or nitrogen, is highly recommended.[3] The

compound should be protected from light by using an amber or opaque vial and stored away

from incompatible materials like strong oxidizing agents.[2][4] For extended storage,

refrigeration (2-8°C) or freezing (≤ -20°C) is advisable.[4]

Q2: My 3-FPEA, which was a colorless liquid, has turned yellow or brown. Can I still use it?

A2: Discoloration is a common sign of degradation, specifically oxidation.[4] The amine group

in phenethylamines is susceptible to oxidation from exposure to air and light, which can form

colored impurities.[4] Using a discolored compound is not recommended as the presence of

these impurities can lead to inaccurate and unreliable experimental results. It is best to discard

the compromised material and use a fresh, properly stored stock.[4]
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Q3: I see a solid precipitate has formed in my container of liquid 3-FPEA. What is it and what

should I do?

A3: Phenethylamines are basic compounds and can react with carbon dioxide (CO₂) from the

air to form a carbamate salt, which often appears as a solid precipitate.[4][5] While the

remaining liquid may still be pure, the solid is an impurity. To avoid this, always handle the

compound under an inert gas and ensure the container is sealed tightly with a high-quality cap

immediately after use.[4] Storing the container in a desiccator can also help minimize exposure

to atmospheric CO₂ and moisture.[4]

Q4: I'm getting inconsistent results in my biological or chemical assay. Could it be related to the

3-FPEA?

A4: Yes, inconsistent results can often be traced back to the integrity of the reagents. If the 3-

FPEA has degraded due to improper storage (see Q2 and Q3), the actual concentration of the

active compound in your stock solution will be lower than calculated, and impurities could

interfere with your experiment. Always use a fresh, properly stored compound and prepare

stock solutions just before use whenever possible. If you suspect degradation, performing a

purity analysis (e.g., via HPLC) on your stock is recommended.

Q5: What are the primary safety precautions for handling 3-FPEA?

A5: 3-Fluorophenethylamine is classified as a corrosive substance that can cause severe

skin burns and serious eye damage.[1][2] It is also combustible.[1] Always handle this chemical

in a well-ventilated area or a chemical fume hood.[1][6] Personal protective equipment (PPE) is

mandatory, including chemical-resistant gloves, safety goggles or a face shield, and a lab coat.

[1][2] Avoid inhaling vapors and any direct contact with skin or eyes.[1] In case of contact,

immediately rinse the affected area with plenty of water for at least 15 minutes and seek

medical attention.[2]

Compound Data and Storage Summary
The following table summarizes key physical properties and recommended storage conditions

for 3-FPEA.
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Property Value Citation(s)

Chemical Formula C₈H₁₀FN [7]

Molecular Weight 139.17 g/mol [7]

Appearance Colorless to light yellow liquid [8]

Density 1.066 g/mL at 25 °C [9]

Boiling Point 87 °C at 15 mmHg [9]

Flash Point 83 °C (181.4 °F) - closed cup [9]

Primary Hazards

Skin Corrosion (Category 1B),

Serious Eye Damage,

Combustible

[1][2]

Recommended Storage

Cool (2-8°C), dry, dark place,

under inert atmosphere (N₂ or

Ar)

[1][2][4]

Incompatibilities
Strong oxidizing agents, strong

acids, acid chlorides, CO₂
[2]

Troubleshooting Guides
Investigating Inconsistent Experimental Results
Unexpected or irreproducible results are a common challenge in research. This decision tree

provides a logical workflow to diagnose the potential source of the issue when using 3-FPEA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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